Cas no 1242166-85-3 (tert-butyl trans-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl trans-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 1242166-85-3
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 2193761
• PubChem ID: 126847463
• Update Time: 2025-04-21

tert-butyl trans-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4r)-tert-butyl 3-ethynyl-4-hydroxypyrrolidine-1-carboxylate
• tert-butyl trans-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate
• 1824212-92-1
• EN300-1635651
• TERT-BUTYL3-ETHYNYL-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
• tert-butyl (3R,4R)-3-ethynyl-4-hydroxy-pyrrolidine-1-carboxylate
• tert-butyl (3R,4S)-3-ethynyl-4-hydroxy-pyrrolidine-1-carboxylate
• TERT-BUTYL 3-ETHYNYL-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
• TERT-BUTYL (3S,4S)-3-ETHYNYL-4-HYDROXY-PYRROLIDINE-1-CARBOXYLATE
• 1242166-85-3
• 2165986-06-9
• SB20489
• 2586078-66-0

• Inchi： 1S/C11H17NO3/c1-5-8-6-12(7-9(8)13)10(14)15-11(2,3)4/h1,8-9,13H,6-7H2,2-4H3
• InChI Key： VYMZWRJFUIFDAW-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1C#C

Computed Properties

• Exact Mass: 211.12084340Da
• Monoisotopic Mass: 211.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids